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Compound of Interest

Compound Name: Phenyl acetate

Cat. No.: B143977

An In-depth Overview of the Core Properties, Synthesis, and Applications of Phenyl Acetate

Abstract

Phenyl acetate (CAS No. 122-79-2) is an aromatic ester with the molecular formula CsHsO2.[1]
[2][3][4][5] It serves as a crucial intermediate in organic synthesis, particularly in the
pharmaceutical industry. This technical guide provides a comprehensive overview of phenyl
acetate, including its physicochemical properties, detailed experimental protocols for its
synthesis, and its applications in research and drug development. Spectroscopic data, safety
information, and logical workflows for its synthesis and key reactions are also presented to
support its practical application in a laboratory setting.

Core Properties of Phenyl Acetate

Phenyl acetate is a colorless liquid with a characteristic sweetish, solvent-like odor.[6] It is
sparingly soluble in water but soluble in many organic solvents.[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of phenyl acetate is presented in Table 1.
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Property Value Reference
CAS Number 122-79-2 [11[2][3][41[5]
Molecular Formula CsHsO2 [L]2]1[3][4][5]
Molecular Weight 136.15 g/mol [1112][31[41[5]
Appearance Colorless liquid [2][6]

Boiling Point 196 °C [1]

Density 1.073 g/mL at 25 °C [1]

Refractive Index

n20/D 1.501

[1](2]

Solubility in Water

4 g/L at 20 °C

[1](2]

Flash Point

79.73 °C

[2]

Vapor Pressure

0.418 mmHg at 25°C

[2]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of phenyl acetate.

Key spectral data are summarized in Table 2.

Spectrum

Key Peaks/Shifts

Reference

1H NMR (CDCls)

o (ppm): 7.37 (m, 2H), 7.22 (m,
1H), 7.08 (m, 2H), 2.29 (s, 3H)

[6]7]

13C NMR (CDCls)

5 (ppm): 169.5, 150.7, 129.4,
125.8, 121.6, 21.1

[6]7]

IR (Infrared)

Major peaks (cm~1): 3070,
1765, 1593, 1494, 1371, 1215,
1194, 912

[6]

Mass Spectrum (EI)

m/z: 94 (base peak), 136 (M+),
43, 66, 39

[6]
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Synthesis of Phenyl Acetate: Experimental
Protocols

Phenyl acetate can be synthesized through several methods. The most common laboratory
preparations involve the esterification of phenol with acetic anhydride or acetyl chloride.

Synthesis via Acetylation of Phenol with Acetic
Anhydride

This method involves the reaction of phenol with acetic anhydride in the presence of a base,
such as sodium hydroxide.

Experimental Protocol:

Dissolve 15 g of phenol in 105 mL of a 10% aqueous sodium hydroxide solution in a flask.
o Cool the solution by adding approximately 150 g of crushed ice.
e Add 22 mL (or 24 g) of acetic anhydride to the cooled solution.

o Stopper the flask and shake it vigorously for about 5 minutes until an emulsion of phenyl
acetate forms, indicating the completion of the reaction.[1]

o Transfer the mixture to a separatory funnel. To facilitate phase separation, add 8 mL of
carbon tetrachloride and shake.

o Separate the lower organic layer and wash it with approximately 80 mL of a very dilute
sodium carbonate solution.

e Separate the organic layer again and dry it with anhydrous calcium chloride for 20-30
minutes.

¢ Filter the dried solution into a distillation flask.

« Distill the crude product, collecting the fraction that boils between 190-200 °C. The expected
yield of pure phenyl acetate is approximately 20 g.[1]
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Synthesis via Acetylation of Phenol with Acetyl Chloride

An alternative method utilizes acetyl chloride as the acylating agent and an inert solvent.

Experimental Protocol:

In a four-necked reaction flask equipped with a mechanical stirrer, reflux condenser, and
thermometer, add 40 mL of cyclohexane and 0.15 mol of phenol.

Slowly add acetyl chloride in a molar ratio of 1:1.15 to 1:1.3 (phenol:acetyl chloride).

Maintain the reaction temperature at 20 °C and stir for 5 hours. The reaction is complete
when hydrogen chloride gas is no longer evolved.[8]

Distill off the excess acetyl chloride and the cyclohexane solvent under atmospheric
pressure.

Collect the fraction distilling at 194-196 °C to obtain pure phenyl acetate.[8]

Applications in Research and Drug Development

Phenyl acetate is a versatile compound with several applications in the pharmaceutical and

chemical industries.

Chemical Intermediate: It is a key intermediate in the synthesis of various organic
compounds. Its most notable application is in the Fries rearrangement to produce o- and p-
hydroxyacetophenones.[9][10] These products are precursors for the synthesis of several
pharmaceuticals, including the anti-arrhythmic drug propafenone hydrochloride.[8]

Solvent: Due to its high boiling point and aprotic nature, phenyl acetate can be used as a
solvent in organic reactions.[9]

Metabolite Research: Phenyl acetate is a metabolite of the anticancer drug phenylbutyrate
(PB) and the natural neurotransmitter phenylethylamine.[9] Its levels in urine have been
investigated as a potential biomarker for diagnosing some forms of unipolar major
depressive disorders.[9][11]
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» Therapeutic Potential: Phenyl acetate itself has been investigated for its therapeutic
properties. It is used as an adjunctive therapy for the treatment of acute hyperammonemia
and associated encephalopathy in patients with urea cycle deficiencies.[9]

Logical Workflow and Reaction Pathways

The synthesis of phenyl acetate and its subsequent conversion into valuable pharmaceutical
intermediates can be visualized as a logical workflow.
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Synthesis of Phenyl Acetate

Acetic Anhydride Base (e.g., NaOH)
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Click to download full resolution via product page

Caption: Workflow for the synthesis of phenyl acetate and its Fries rearrangement.
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Safety and Handling

Phenyl acetate is a combustible liquid and is harmful if swallowed.[12][13][14] It is essential to
handle this chemical with appropriate personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated area, and
sources of ignition should be avoided.[12][13]

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong
reducing agents.[15]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products
such as carbon oxides can form.[15]

This guide provides a foundational understanding of phenyl acetate for researchers and
professionals in drug development. The detailed protocols and compiled data are intended to
facilitate its safe and effective use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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